Cas no 2574-03-0 (Benzonitrile, 4-nitro-,N-oxide)

• Product name: Benzonitrile, 4-nitro-,N-oxide
• CAS No: 2574-03-0
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 262246
• PubChem ID: 137650

Benzonitrile, 4-nitro-,N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-nitro-,N-oxide
• 4-nitrobenzonitrile oxide
• Benzonitrile, 4-nitro-, N-oxide
• DTXSID50180422
• 4-nitrobenzonitrile N-oxide
• Benzonitrile,4-nitro-N-oxide
• 2574-03-0

• Inchi： InChI=1S/C7H4N2O3/c10-8-5-6-1-3-7(4-2-6)9(11)12/h1-4H
• InChI Key： OFALIKGBMGHLIH-UHFFFAOYSA-N
• SMILES： [O-][N+]#CC1C=CC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.589
• PSA: 70.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes